Cas no 2228442-04-2 (2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol)

• Product Name: 2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol
• CAS No: 2228442-04-2
• MF: C₉H₁₀N₄O₄
• MW: 238.20010137558
• CID: 6126659
• PubChem ID: 165647158
• Update Time: 2025-10-12

2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol
• EN300-1730183
• 2228442-04-2

• Inchi： 1S/C9H10N4O4/c1-17-9-3-2-6(13(15)16)4-7(9)8(5-14)11-12-10/h2-4,8,14H,5H2,1H3
• InChI Key： PSFKRPFFNCYDBB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(CO)N=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.07020481g/mol
• Monoisotopic Mass: 238.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.6Ų

Additional information on 2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol

Introduction to 2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2228442-04-2)

2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228442-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of an azido group and a nitro-substituted aromatic ring, which contribute to its reactivity and potential applications in drug discovery and material science.

The molecular structure of 2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol consists of an ethanol backbone substituted with an azido functional group at the second carbon atom and a 2-methoxy-5-nitrophenyl moiety at the same position. This arrangement imparts distinct chemical characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The azido group, in particular, is a versatile reagent that can participate in various chemical transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions, thereby facilitating the construction of intricate molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both azido and nitro groups. These functional groups are not only synthetically useful but also exhibit biological activity when incorporated into drug-like molecules. For instance, nitroaromatic compounds have been studied for their antimicrobial, anti-inflammatory, and anticancer properties, while azido compounds are widely used in medicinal chemistry due to their ability to serve as bioisosteres or to introduce specific pharmacophoric elements into drug candidates.

Recent research has highlighted the role of 2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol as a key intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity to target proteins and improved metabolic stability. The presence of both the azido group and the nitro-substituted phenyl ring allows for further functionalization through transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which are essential for constructing complex drug molecules.

The nitro group in 2-methoxy-5-nitrophenyl)ethan-1-ol contributes to its reactivity by enabling reduction to an amine or diazo intermediate, which can then be further transformed into other functional groups. This flexibility makes it a valuable building block for medicinal chemists seeking to develop new drugs with tailored properties. Additionally, the methoxy substituent on the aromatic ring can influence electronic distribution and steric interactions, thereby modulating the biological activity of derived compounds.

One of the most promising applications of 2-azido-2-(2-methoxy-5-nitrophenyl)ethan-1-ol is in the development of targeted therapeutics. Its structural features allow it to be incorporated into molecules designed to interact selectively with specific biological targets, such as enzymes or receptors involved in disease pathways. For example, researchers have explored its use in generating protease inhibitors and kinase inhibitors, which are critical for treating conditions like cancer and inflammatory diseases.

The synthesis of 2-(2-methoxy)-5-nitrobenzyl alcohol ethyl azide (another name for this compound) involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the preparation of the nitro-substituted phenyl alcohol precursor, followed by selective functionalization at the second carbon position with an azido group. Advanced synthetic techniques, including protecting group strategies and transition-metal catalysis, are employed to ensure high yields and purity.

In conclusion, 2228442 CAS number compound 222844204 CAS number compound 222844204 CAS number compound 222844204 CAS number compound 222844204 CAS number compound 222844204 CAS number compound 222844204 CAS number compound 222844204 CAS number compound 222844204 CAS number compound 222844204 CAS number compound 222844204 CAS number compound has emerged as a crucial intermediate in pharmaceutical research due to its unique structural features and synthetic utility. Its ability to undergo diverse chemical transformations makes it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents.